Cas no 1866907-45-0 (2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine)

• Product Name: 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine
• CAS No: 1866907-45-0
• MF: C₁₂H₂₅NS
• MW: 215.398602247238
• CID: 5292441
• Update Time: 2026-03-10

2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine

• Inchi： 1S/C12H25NS/c1-9(2)6-7-10(3)13-11-8-14-12(11,4)5/h9-11,13H,6-8H2,1-5H3
• InChI Key： BELPWPWFCABTJG-UHFFFAOYSA-N
• SMILES： S1CC(NC(CCC(C)C)C)C1(C)C

Additional information on 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine

Introduction to 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine (CAS No. 1866907-45-0)

2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine, with the CAS number 1866907-45-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thietanes, which are cyclic ethers with a unique four-membered ring structure. The presence of the thietane ring, along with the specific substituents, imparts distinct chemical and biological properties to this molecule.

The molecular formula of 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine is C₁₃H₂₇NOS, and its molecular weight is approximately 241.41 g/mol. The compound features a thietane ring with two methyl groups at the 2-position, an amine group at the 3-position, and a long alkyl chain (5-methylhexan-2-yl) attached to the nitrogen atom. This structural arrangement provides a balance between hydrophobic and hydrophilic properties, making it an interesting candidate for various biological applications.

In recent years, thietanes have been explored for their potential in drug discovery due to their unique chemical stability and ability to form hydrogen bonds. The presence of the thietane ring in 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine enhances its stability under various conditions, including pH changes and exposure to certain enzymes. This stability is crucial for maintaining the integrity of the compound during synthesis, formulation, and delivery processes.

The amine functionality in 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine can participate in various chemical reactions, such as acylation and alkylation, which can be leveraged to modify the compound's properties for specific applications. For instance, recent studies have shown that amine-functionalized thietanes can be used as building blocks for the synthesis of more complex molecules with enhanced biological activities.

The long alkyl chain (5-methylhexan-2-yl) in 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine contributes to its lipophilicity, which is essential for crossing biological membranes and reaching target sites within cells. This property makes it a promising candidate for developing drugs that require good membrane permeability. Additionally, the alkyl chain can be modified to fine-tune the compound's lipophilicity and solubility, allowing for optimization of its pharmacokinetic properties.

In terms of biological activity, preliminary studies have indicated that 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine exhibits potential as an anti-inflammatory agent. In vitro assays have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. These findings suggest that this compound could be further investigated for its therapeutic potential in inflammatory diseases.

Beyond its anti-inflammatory properties, there is growing interest in exploring the neuroprotective effects of thietane derivatives. Recent research has demonstrated that certain thietane compounds can protect neurons from oxidative stress and neurodegeneration. While more studies are needed to fully understand the mechanisms involved, these preliminary results indicate that 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine could have applications in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic route for producing 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a thietane ring through a ring-closing metathesis reaction or a nucleophilic substitution reaction. Subsequent steps involve functional group modifications to introduce the desired substituents. The overall yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst selection.

In conclusion, 2,2-dimethyl-N-(5-methylhexan-2-yl)thietan-3-amine (CAS No. 1866907-45-0) represents a promising compound with potential applications in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features provide a foundation for further exploration of its biological activities and therapeutic potential. Ongoing research will likely uncover new insights into its mechanisms of action and identify additional uses for this intriguing molecule.